Cas no 1021031-93-5 (3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021031-93-5
• MF: C₁₉H₁₈FN₃O₄
• MW: 371.362328052521
• CID: 6005637
• PubChem ID: 42109458
• Update Time: 2025-06-10

3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• VU0632420-1
• 1021031-93-5
• 3-(4-fluorobenzyl)-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0166
• AKOS024493432

• Inchi： 1S/C19H18FN3O4/c20-14-5-3-13(4-6-14)12-23-17(25)19(21-18(23)26)7-9-22(10-8-19)16(24)15-2-1-11-27-15/h1-6,11H,7-10,12H2,(H,21,26)
• InChI Key： BDOPPPMIEFRMHG-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(C3=CC=CO3)=O)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 371.12813423g/mol
• Monoisotopic Mass: 371.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-93-5)

The compound 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-93-5) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique spirocyclic framework and functional groups, including the 4-fluorophenyl and furan-2-carbonyl moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its ability to cross the blood-brain barrier.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, anxiety disorders, and chronic pain. The 1,3,8-triazaspiro[4.5]decane-2,4-dione core of this compound is reminiscent of other spirocyclic compounds that have shown efficacy in preclinical studies. This structural similarity has led to speculation about its potential as a GABA receptor modulator or serotonin receptor agonist, though further studies are required to confirm these hypotheses.

The synthesis of 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multi-step organic reactions, including amide coupling and spirocyclization. Its CAS No. 1021031-93-5 is frequently searched in academic databases and patent literature, reflecting its relevance in pharmaceutical R&D. The compound’s lipophilicity and molecular weight are within the optimal range for oral bioavailability, a critical factor for drug candidates.

One of the most intriguing aspects of this molecule is its potential application in precision medicine. With the rise of personalized therapeutics, researchers are exploring how 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione could be tailored to individual genetic profiles. This aligns with current trends in AI-driven drug design, where computational models predict compound efficacy based on biomarker data.

Another area of interest is the compound’s potential role in neuroprotection. Studies have shown that spirocyclic compounds can mitigate oxidative stress and inflammation in neuronal cells. Given the growing prevalence of Alzheimer’s disease and Parkinson’s disease, this molecule could contribute to the development of next-generation neuroprotective agents.

From a chemical property perspective, 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under physiological conditions is also being investigated, as this is crucial for in vivo efficacy.

In conclusion, 3-[(4-fluorophenyl)methyl]-8-(furan-2-carbonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021031-93-5) represents a fascinating subject of study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a compound of high interest for researchers and pharmaceutical companies alike. As the field of drug discovery continues to evolve, this molecule may play a pivotal role in addressing unmet medical needs.